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Abstract
This document provides a definitive guide to understanding the oxidation state of iron in the

inorganic compound ferrous iodide (FeI₂). By examining chemical nomenclature, the

principles of electronegativity, and charge conservation within an ionic compound, we

unequivocally establish the oxidation state of iron. This guide is intended for professionals in

scientific fields who require a precise understanding of the chemical properties of this

compound for applications in organic synthesis, catalysis, and pharmaceutical development.

Introduction: Nomenclature and Formula
The compound in question is "ferrous iodide." An analysis of its name provides the initial data

for determining the oxidation states of its constituent elements.

"Ferrous": This is the historical or common name for iron in its lower positive oxidation state.

Iron, a transition metal, most commonly exhibits oxidation states of +2 and +3.[1] The "-ous"

suffix denotes the lower state, which is +2. The modern IUPAC nomenclature for this ion is

Iron(II).[2]

"Iodide": This suffix indicates the monoatomic anion of iodine, a halogen.[3] In binary

compounds with metals, halogens consistently adopt an oxidation state of -1.[4][5][6]
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Based on this, the ions forming the compound are the ferrous cation (Fe²⁺) and the iodide

anion (I⁻). To maintain charge neutrality in the compound, one iron(II) ion must combine with

two iodide ions. This leads to the chemical formula FeI₂.[7][8][9][10][11]

Determination of Oxidation State
The oxidation state of an element in a compound is the hypothetical charge an atom would

have if all bonds were 100% ionic. For a neutral ionic compound like ferrous iodide, the sum

of the oxidation states of all constituent atoms must equal zero.

Experimental Protocol: Calculation of Oxidation State

Assign Known Oxidation States: Based on established chemical rules, assign the oxidation

state to the more electronegative element. Iodine, a halogen, is assigned an oxidation state

of -1 when bonded to a metal.[4][6]

Set Up the Equation: Let the unknown oxidation state of iron be represented by x. The sum

of the oxidation states must equal the overall charge of the compound, which is zero.

Equation: (Oxidation State of Fe) + 2 * (Oxidation State of I) = 0

Solve for the Unknown: Substitute the known values into the equation.

x + 2(-1) = 0*

x - 2 = 0

x = +2

This calculation confirms that the oxidation state of iron in ferrous iodide is +2. This result is

consistent with the "ferrous" nomenclature.[2][11] It is important to note that while iron(III)

iodide (ferric iodide) can be formed under specific, unstable conditions, it is thermodynamically

unstable because the iron(III) ion is a strong enough oxidizing agent to oxidize the iodide ion.[1]

[12]

Data Presentation
The oxidation states of the elements in ferrous iodide are summarized below.
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Element Symbol Ion
Oxidation
State

Rationale

Iron Fe Ferrous (Fe²⁺) +2

From "ferrous"

nomenclature

and charge

balance.[1][2]

Iodine I Iodide (I⁻) -1

Standard state

for halogens in

metal halides.[3]

[4][6]

Visualization of Charge Neutrality
The following diagram illustrates the logical relationship of the ions and their respective

charges (oxidation states) that result in the neutral compound, ferrous iodide.

Iron (Fe) Iodine (I) Iodine (I)

Ferrous Iodide (FeI₂)

Fe

+2 Net Charge: 0

1x (+2)

I

-1

1x (-1)

I

-1

1x (-1)

Click to download full resolution via product page

Caption: Charge contribution of ions in ferrous iodide (FeI₂).

Conclusion
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Through systematic analysis based on chemical nomenclature and the fundamental principle of

charge neutrality, the oxidation state of iron in ferrous iodide (FeI₂) is definitively determined to

be +2. This core chemical property is foundational for understanding the compound's reactivity,

stability, and potential applications in advanced scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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